Cas no 1807148-85-1 (2-(Bromomethyl)-3-(difluoromethyl)-4-fluoro-6-methoxypyridine)

• Product Name: 2-(Bromomethyl)-3-(difluoromethyl)-4-fluoro-6-methoxypyridine
• CAS No: 1807148-85-1
• MF: C₈H₇BrF₃NO
• MW: 270.046491861343
• CID: 4882309
• Update Time: 2025-10-29

2-(Bromomethyl)-3-(difluoromethyl)-4-fluoro-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-(difluoromethyl)-4-fluoro-6-methoxypyridine

• Inchi： 1S/C8H7BrF3NO/c1-14-6-2-4(10)7(8(11)12)5(3-9)13-6/h2,8H,3H2,1H3
• InChI Key： PUMWNAZVIYIWKW-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=C(C=C(N=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 2.5
• Topological Polar Surface Area: 22.1

Additional information on 2-(Bromomethyl)-3-(difluoromethyl)-4-fluoro-6-methoxypyridine

Introduction to 2-(Bromomethyl)-3-(difluoromethyl)-4-fluoro-6-methoxypyridine (CAS No. 1807148-85-1)

2-(Bromomethyl)-3-(difluoromethyl)-4-fluoro-6-methoxypyridine, identified by its CAS number 1807148-85-1, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly the presence of a bromomethyl group, a difluoromethyl substituent, and a fluoro atom, contribute to its unique chemical properties and make it a valuable intermediate in synthetic chemistry.

The bromomethyl group at the 2-position of the pyridine ring introduces reactivity that allows for further functionalization through nucleophilic substitution reactions. This makes the compound particularly useful in constructing more complex molecular architectures, such as those found in active pharmaceutical ingredients (APIs). The difluoromethyl group, located at the 3-position, is known to enhance metabolic stability and binding affinity in drug molecules. Additionally, the electron-withdrawing nature of fluorine atoms can influence the electronic properties of the molecule, making it an attractive candidate for designing molecules with specific pharmacological profiles.

The fluoro atom at the 4-position and the methoxy group at the 6-position further modulate the reactivity and properties of this compound. The methoxy group can serve as a leaving group in certain reactions, while the fluoro atom can influence both the physical properties and biological activity of the molecule. These structural elements collectively contribute to the compound's versatility as a building block in medicinal chemistry.

In recent years, there has been growing interest in developing novel compounds with enhanced efficacy and reduced side effects. Pyridine derivatives have been extensively studied for their potential applications in treating various diseases, including cancer, infectious diseases, and neurological disorders. The unique structural features of 2-(Bromomethyl)-3-(difluoromethyl)-4-fluoro-6-methoxypyridine make it a promising candidate for further exploration in this context.

One area where this compound has shown particular promise is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and dysregulation of kinase activity is implicated in numerous diseases. By designing molecules that specifically target kinases, researchers aim to develop treatments that can modulate these pathways effectively. The presence of both bromomethyl and difluoromethyl groups provides multiple points for interaction with kinase active sites, potentially leading to high-affinity binding and potent inhibition.

Another emerging application of this compound is in the field of agrochemicals. Pyridine derivatives have long been used as intermediates in the synthesis of pesticides and herbicides due to their ability to interact with biological targets in pests. The structural features of 2-(Bromomethyl)-3-(difluoromethyl)-4-fluoro-6-methoxypyridine make it a suitable candidate for developing new generation agrochemicals that are more effective and environmentally friendly.

Recent studies have also explored the use of this compound in materials science. Pyridine-based compounds can exhibit interesting electronic properties, making them useful in organic electronics and optoelectronic devices. The ability to functionalize these molecules with various substituents allows researchers to fine-tune their properties for specific applications, such as organic light-emitting diodes (OLEDs) or photovoltaic cells.

The synthesis of 2-(Bromomethyl)-3-(difluoromethyl)-4-fluoro-6-methoxypyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation reactions followed by nucleophilic substitution to introduce the desired functional groups. Advanced techniques such as transition metal-catalyzed cross-coupling reactions can also be employed to construct complex molecular frameworks efficiently.

In conclusion, 2-(Bromomethyl)-3-(difluoromethyl)-4-fluoro-6-methoxypyridine (CAS No. 1807148-85-1) is a versatile compound with significant potential in pharmaceuticals, agrochemicals, and materials science. Its unique structural features make it an attractive intermediate for constructing complex molecules with tailored properties. As research continues to uncover new applications for this compound, its importance in modern chemistry is likely to grow even further.